2-Ethoxy-5-nitrobenzoic acid

• IUPAC Name: 2-ethoxy-5-nitrobenzoic acid
• InChI: InChI=1S/C9H9NO5/c1-2-15-8-4-3-6(10(13)14)5-7(8)9(11)12/h3-5H,2H2,1H3,(H,11,12)
• InChI Key: XRKKMLOKFZITPU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)[N+](=O)[O-])C(=O)O
• Molecular Formula: C9H9NO5
• Molecular Weight: 211.17 g/mol

Description

2-Ethoxy-5-nitrobenzoic acid is a chemical compound with the molecular formula C9H9NO5. It has a molecular weight of 211.17. This compound is a derivative of benzoic acid, which is characterized by the presence of an ethoxy group and a nitro group attached to the benzene ring.

Synthesis Analysis

The synthesis of nitro compounds like 2-Ethoxy-5-nitrobenzoic acid can be achieved through several methods. One common method is the direct substitution of hydrocarbons with nitric acid. Another method involves displacement reactions with nitrite ions. Nitration of alkanes is successful only when conducted at high temperatures in the vapor phase. Direct nitration of aromatic compounds such as benzene takes place readily in the liquid phase.

Molecular Structure Analysis

The molecular structure of 2-Ethoxy-5-nitrobenzoic acid consists of a benzene ring with an ethoxy group (C2H5O-) and a nitro group (NO2-) attached to it. The presence of these functional groups contributes to the unique physical and chemical properties of this compound.

Chemical Reactions Analysis

Nitro compounds like 2-Ethoxy-5-nitrobenzoic acid can undergo a variety of chemical reactions. For instance, they can participate in free radical bromination, nucleophilic substitution, and oxidation. The nitro group, in particular, plays a crucial role in these reactions due to its electron-withdrawing nature.

Scientific Research Applications

Co-crystal Formation and Solid-State Chemistry

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Vapour Pressure and Thermodynamics

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Mechanism of Action

Target of Action

Nitro compounds, such as 2-ethoxy-5-nitrobenzoic acid, are known to interact with various biological targets due to their electron-withdrawing nature .

Mode of Action

Nitro compounds typically act as electron acceptors, forming a hybrid structure with a full positive charge on nitrogen and a half-negative charge on each oxygen . This property may influence the compound’s interaction with its targets.

Biochemical Pathways

For instance, they can undergo Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction . This process involves oxidative addition and transmetalation, where organoboron reagents are transferred from boron to palladium .

Pharmacokinetics

The polar character of nitro compounds typically results in lower volatility compared to similar compounds, which may influence their bioavailability .

Result of Action

Nitro compounds are known to have high dipole moments, which can influence their interactions with biological molecules .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. For instance, the stability of organoboron reagents, which are used in Suzuki–Miyaura coupling, can be influenced by air and moisture . .

Safety and Hazards

While specific safety and hazard information for 2-Ethoxy-5-nitrobenzoic acid is not available, general safety measures for handling nitro compounds should be followed. These include avoiding dust formation, avoiding contact with skin and eyes, using personal protective equipment, ensuring adequate ventilation, and avoiding ingestion and inhalation.